Cas no 6270-63-9 (pyrazin-2-ol)

Pyrazin-2-ol (C₄H₄N₂O) is a heterocyclic compound featuring a pyrazine ring substituted with a hydroxyl group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its ability to act as a ligand or participate in hydrogen bonding enhances its utility in coordination chemistry and molecular recognition applications. Pyrazin-2-ol is also studied for its potential biological activity, including antimicrobial and antitumor properties. The compound’s stability and solubility in polar solvents facilitate its use in various synthetic pathways. Its versatility and functional group compatibility make it a key building block in organic and medicinal chemistry research.
pyrazin-2-ol structure
pyrazin-2-ol structure
Product Name:pyrazin-2-ol
CAS No:6270-63-9
MF:C4H4N2O
MW:96.0873603820801
MDL:MFCD11877813
CID:46552
PubChem ID:72758
Update Time:2025-06-07

pyrazin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxypyrazine
    • Pyrazin-2(1H)-one
    • 1H-Pyrazin-2-one
    • 2(1H)-Pyrazinone
    • 2-Hydroxypyrazine Solution
    • 2-METHOXYPYRIDNE-4-BORONIC ACID
    • Pyrazine-2-ol
    • 2-(1H)-Pyrazinone
    • 2-Pyrazinol
    • Pyrazin-2-ol
    • Pyrazinol
    • PYRAZINONE
    • (1H)-Pyrazin-2-one
    • NSC36081
    • N5VLE8C2MU
    • HUTNOYOBQPAKIA-UHFFFAOYSA-N
    • Pyrazinol (9CI)
    • hydroxy pyrazine
    • pyrazinium-3-olate
    • 2-Pyrazinol #
    • PubChem8869
    • 1,2-dihydropyrazin-2-one
    • KSC122K1H
    • HUTNOYOBQPAKIA-UHFFFAOYSA-
    • GS-5834
    • 2-Hydroxypyrazine 100 microg/mL in Methanol
    • AKOS006272764
    • FD9116
    • Z3225868124
    • A833939
    • AB05056
    • CS-W013733
    • 124784-76-5
    • H1580
    • AC-907/25004286
    • 2-Hydroxypyrazine, 97%
    • CS-0166867
    • InChI=1/C4H4N2O/c7-4-3-5-1-2-6-4/h1-3H,(H,6,7
    • NSC-36081
    • NSC 36081
    • DTXSID10211781
    • EN300-206304
    • AC-24835
    • AM20070375
    • BL005716
    • SY007023
    • Q-103293
    • BCP23327
    • MFCD00233966
    • FT-0645387
    • AKOS005166966
    • 6270-63-9
    • NS00043945
    • InChI=1/C4H4N2O/c7-4-3-5-1-2-6-4/h1-3H,(H,6,7)
    • 2-OXO-1H-PYRAZINE
    • EINECS 228-455-2
    • UNII-N5VLE8C2MU
    • DB-008209
    • PYRAZINE-2-ONE
    • pyrazine, 2-hydroxy-
    • pyrazin-2-ol
    • MDL： MFCD11877813
    • Inchi： 1S/C4H4N2O/c7-4-3-5-1-2-6-4/h1-3H,(H,6,7)
    • InChI Key： HUTNOYOBQPAKIA-UHFFFAOYSA-N
    • SMILES： O=C1C=NC=CN1

Computed Properties

  • Exact Mass: 96.03240
  • Monoisotopic Mass: 96.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: -1.5
  • Topological Polar Surface Area: 41.5

Experimental Properties

  • Density: 1.28
  • Melting Point: 185.0 to 189.0 deg-C
  • Refractive Index: 1.595
  • PSA: 46.01000
  • LogP: 0.18220

pyrazin-2-ol Security Information

pyrazin-2-ol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

pyrazin-2-ol Pricemore >>

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